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Compound of Interest

Compound Name: Fz7-21

Cat. No.: B10825591 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Fz7-21 is a potent and selective peptide antagonist of the Frizzled-7 (FZD7) receptor, a key

component of the Wnt signaling pathway.[1][2][3][4] Dysregulation of the Wnt/FZD7 axis is

implicated in various cancers, making Fz7-21 a valuable tool for research and a potential

therapeutic agent. This document provides a detailed protocol for the preparation, storage, and

handling of Fz7-21 stock solutions in dimethyl sulfoxide (DMSO), ensuring optimal stability and

performance in downstream applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for Fz7-21, compiled from various

suppliers.
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Parameter Value Source(s)

Molecular Weight
1779.96 g/mol (as free

peptide) or 1796.05 g/mol
[1]

Appearance White to off-white solid

Solubility in DMSO
Up to 100 mg/mL (55.68 mM -

56.18 mM)

Recommended Solvent
Anhydrous/newly opened

DMSO

Storage of Powder

-20°C for 1 year or -80°C for 2

years (sealed, away from

moisture and light)

Storage of DMSO Stock

Solution

-20°C for up to 1 month or

-80°C for up to 6 months

Experimental Protocol: Preparation of a 10 mM Fz7-
21 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Fz7-21. Adjustments can

be made based on the desired final concentration.

Materials
Fz7-21 peptide (lyophilized powder)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath
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Procedure
Acclimatization: Before opening, allow the vial of lyophilized Fz7-21 to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming on the

peptide.

Reagent Preparation: Ensure the DMSO is anhydrous or from a newly opened bottle, as

DMSO is hygroscopic and absorbed water can affect the solubility and stability of the

peptide.

Mass Calculation: To prepare a 10 mM stock solution, calculate the required volume of

DMSO based on the mass of the Fz7-21 peptide. For example, for 1 mg of Fz7-21
(assuming a molecular weight of 1796.05 g/mol ):

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.010 mol/L * 1796.05 g/mol ) = 0.00005568 L = 55.68 µL

Dissolution:

Carefully add the calculated volume of DMSO to the vial containing the Fz7-21 powder.

Vortex the vial for 10-20 seconds to facilitate dissolution.

For complete dissolution, sonicate the solution in an ultrasonic bath for 5-10 minutes.

Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Properly label all aliquots with the compound name, concentration, date of preparation,

and storage conditions.
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Mandatory Visualizations
Experimental Workflow

Workflow for Fz7-21 Stock Solution Preparation

Preparation

Dissolution

Storage

Start: Obtain Fz7-21 Powder & Anhydrous DMSO

Acclimatize Fz7-21 Vial to Room Temperature

Calculate Required DMSO Volume for Desired Concentration

Add Anhydrous DMSO to Fz7-21 Powder

Vortex to Mix

Sonicate for Complete Dissolution

Visually Inspect for Clarity

Aliquot into Single-Use Tubes

Store at -20°C (Short-term) or -80°C (Long-term)

End: Ready for Use
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Caption: Workflow for Fz7-21 Stock Solution Preparation.
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Caption: Fz7-21 inhibits the Wnt signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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